Cas no 16562-59-7 (6-deoxy-beta-L-galactopyranose 1-(dihydrogen phosphate))

• Product Name: 6-deoxy-beta-L-galactopyranose 1-(dihydrogen phosphate)
• CAS No: 16562-59-7
• MF: C₆H₁₃O₈P
• MW: 244.136383771896
• CID: 181971
• PubChem ID: 65369
• Update Time: 2025-05-20

6-deoxy-beta-L-galactopyranose 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 6-deoxy-beta-L-galactopyranose 1-(dihydrogen phosphate)
• B-L-FUCOPYRANOSYL PHOSPHATE
• beta-L-Fucopyranosyl phosphate
• b-L-Galactopyranose, 6-deoxy-, 1-(dihydrogen phosphate)
• Q27108953
• 6-Deoxy-L-galactose 1-phosphate
• beta-L-Fucopyranosyl dicyclohexylammonium phosphate
• beta-L-fucose 1-phosphate
• beta-L-fucopyranose 1-(dihydrogen phosphate)
• CS-0432869
• A-L-Galactopyranose, 6-deoxy-, 1-(dihydrogen phosphate)
• beta-L-Fucose 1-phosphate di(cyclohexylammonium salt)
• b-L-fucose-1-phosphate
• 6-deoxy-1-O-phosphono-beta-L-galactopyranose
• [(2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl] dihydrogen phosphate
• Fucopyranosyl phosphate
• HY-145781
• (2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl dihydrogen phosphate
• 16562-59-7
• {[(2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}phosphonic acid
• b-L-fucose 1-phosphate
• (3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl)oxyphosphonate
• beta-L-Galactopyranose, 6-deoxy-, 1-(dihydrogen phosphate)
• Fucose 1-phosphate
• (3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl)oxyphosphonic acid
• CHEBI:12387
• L-Fucose 1-phosphate
• 28553-11-9
• C02985
• 6-deoxy-L-galactopyranose 1-(dihydrogen phosphate)
• beta-L-Fucose 1-phosphate bis(cyclohexylammonium) salt
• Fucose, 1-(dihydrogen phosphate), beta-L-
• DTXSID501310005
• SCHEMBL1065994
• beta-L-fucose-1-phosphate

• Inchi： 1S/C6H13O8P/c1-2-3(7)4(8)5(9)6(13-2)14-15(10,11)12/h2-9H,1H3,(H2,10,11,12)/t2-,3+,4+,5-,6+/m0/s1
• InChI Key： PTVXQARCLQPGIR-SXUWKVJYSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O

Computed Properties

• Exact Mass: 244.03480437g/mol
• Monoisotopic Mass: 244.03480437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 519.4°Cat760mmHg
• Flash Point: 267.9°C
• Solubility: Soluble (903 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 6-deoxy-beta-L-galactopyranose 1-(dihydrogen phosphate)

Comprehensive Overview of 6-Deoxy-beta-L-galactopyranose 1-(Dihydrogen Phosphate) (CAS No. 16562-59-7)

6-Deoxy-beta-L-galactopyranose 1-(dihydrogen phosphate), with the CAS number 16562-59-7, is a specialized monosaccharide derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as a phosphorylated sugar, plays a crucial role in metabolic pathways and glycosylation processes. Its unique structure, featuring a 6-deoxy modification and a phosphate group, makes it a valuable intermediate in the synthesis of complex carbohydrates and glycoconjugates.

In recent years, the demand for 6-deoxy sugars and their derivatives has surged due to their applications in drug development, particularly in the design of glycosidase inhibitors and antiviral agents. Researchers are increasingly exploring the potential of 6-deoxy-beta-L-galactopyranose 1-(dihydrogen phosphate) as a building block for novel therapeutics targeting diseases like diabetes and viral infections. Its role in modulating carbohydrate metabolism and cell signaling has also made it a subject of interest in precision medicine.

The compound's phosphorylated nature enhances its solubility and bioavailability, which are critical factors in drug formulation. This property aligns with the growing trend in the pharmaceutical industry to develop water-soluble prodrugs and biocompatible carriers. Moreover, the beta-L-configuration of this sugar derivative is particularly relevant in the context of enantioselective synthesis, a hot topic in green chemistry and sustainable drug production.

From an industrial perspective, 6-deoxy-beta-L-galactopyranose 1-(dihydrogen phosphate) is utilized in the production of functional foods and nutraceuticals. Its ability to act as a prebiotic or glycosylation substrate has sparked interest in the food science community. Consumers are increasingly seeking products with natural sweeteners and low-calorie alternatives, and this compound's structural properties make it a promising candidate for such applications.

In the realm of biotechnology, the compound's role in enzymatic reactions and glycoengineering is being extensively studied. Advances in CRISPR-based gene editing and synthetic biology have opened new avenues for optimizing the biosynthesis of 6-deoxy sugars, including 16562-59-7. This aligns with the broader trend of leveraging AI-driven drug discovery and high-throughput screening to identify novel bioactive molecules.

For researchers and manufacturers, understanding the stability and storage conditions of 6-deoxy-beta-L-galactopyranose 1-(dihydrogen phosphate) is essential. The compound's sensitivity to pH and temperature requires careful handling, which is a common challenge in the fine chemicals industry. Recent studies have focused on developing lyophilization techniques and cryoprotectants to enhance its shelf life.

In summary, 6-deoxy-beta-L-galactopyranose 1-(dihydrogen phosphate) (CAS 16562-59-7) is a multifaceted compound with applications spanning pharmaceuticals, food science, and biotechnology. Its unique chemical properties and relevance to current research trends make it a compound of significant scientific and commercial value. As the demand for specialty carbohydrates continues to rise, this compound is poised to play a pivotal role in shaping the future of biomedical innovation.